Cas no 71796-72-0 (2H-1-Benzopyran-3-carbothioamide, 2-imino-)

• Product name: 2H-1-Benzopyran-3-carbothioamide, 2-imino-
• CAS No: 71796-72-0
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 545045
• PubChem ID: 774744

2H-1-Benzopyran-3-carbothioamide, 2-imino- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbothioamide, 2-imino-
• 2-iminochromene-3-carbothioamide
• Oprea1_719751
• AKOS003616260
• SR-01000390209
• DTXSID10354480
• 2-imino-2H-chromene-3-carbothioamide
• 71796-72-0
• EU-0000210
• SCHEMBL10812793
• SR-01000390209-1

• Inchi： InChI=1S/C10H8N2OS/c11-9-7(10(12)14)5-6-3-1-2-4-8(6)13-9/h1-5,11H,(H2,12,14)
• InChI Key： QXIQQMYCQYUPPQ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C(C(=N)O2)C(=S)N

Computed Properties

• Exact Mass: 204.03584
• Monoisotopic Mass: 204.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• PSA: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans